N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(2-(methylthio)phenyl)oxalamide
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Description
N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(2-(methylthio)phenyl)oxalamide is a useful research compound. Its molecular formula is C20H29N3O2S and its molecular weight is 375.53. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
Research in medicinal chemistry has explored derivatives of complex molecules similar to N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(2-(methylthio)phenyl)oxalamide, focusing on their potential as therapeutic agents. For instance, studies on N-heteroaryl piperidine derivatives have identified compounds with potent activity against human NK1 antagonists, demonstrating significant in vitro and in vivo potency improvements over lead compounds, indicating their potential utility in substance P antagonist therapies (Ladduwahetty et al., 1996). Additionally, research on polyamine catabolism has highlighted the role of polyamine analogues in inducing programmed cell death, offering insights into their application in antitumor strategies (Ha et al., 1997).
Polymer Science Applications
In polymer science, the stereospecific polymerization of N,N-dialkylacrylamides, including compounds structurally related to the subject molecule, has been studied. These polymers show significant variations in molecular weight distributions and configurations depending on the polymerization conditions, highlighting their potential in creating materials with tailored properties (Kobayashi et al., 1999).
Materials Chemistry Applications
The synthesis and characterization of novel organotin(IV) complexes with amino acetate functionalized Schiff base ligands have been investigated for their anticancer activities. These studies provide a foundation for developing metal-based drugs and highlight the role of structural chemistry in enhancing biological activity (Basu Baul et al., 2009). Another notable application is in the development of dinuclear gold(III) compounds with bipyridyl ligands, showing moderate to high antiproliferative properties against various cancer cell lines, thereby contributing to the field of metallopharmaceuticals (Casini et al., 2006).
Properties
IUPAC Name |
N-[(1-cyclopentylpiperidin-4-yl)methyl]-N'-(2-methylsulfanylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O2S/c1-26-18-9-5-4-8-17(18)22-20(25)19(24)21-14-15-10-12-23(13-11-15)16-6-2-3-7-16/h4-5,8-9,15-16H,2-3,6-7,10-14H2,1H3,(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTCUXZHUOHRZAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)C(=O)NCC2CCN(CC2)C3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.